Cas no 2229286-84-2 (3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229286-84-2
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 5947237
• PubChem ID: 165660222
• Update Time: 2025-05-25

3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethyl-
• 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1792682
• 2229286-84-2

• Inchi： 1S/C12H13FO3/c1-12(2)9(10(12)11(15)16)6-3-4-8(14)7(13)5-6/h3-5,9-10,14H,1-2H3,(H,15,16)
• InChI Key： ICPCXHPIIFFZIL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C(C2=CC=C(O)C(F)=C2)C1(C)C

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 356.5±42.0 °C(Predicted)
• pka: 4.82±0.22(Predicted)

Additional information on 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229286-84-2)

3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229286-84-2) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane ring and fluoro-hydroxyphenyl moiety, has garnered attention due to its structural complexity and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The growing interest in fluorinated compounds like 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid stems from their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves a molecule's binding affinity and pharmacokinetic properties. This compound's carboxylic acid functional group further expands its utility, enabling derivatization into esters, amides, or other prodrug forms for optimized delivery.

In the context of current trends, 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid aligns with the search for novel small-molecule modulators of biological pathways. With increasing demand for precision medicine, compounds like this are being investigated for their potential to interact selectively with disease targets while minimizing off-target effects. The dimethylcyclopropane scaffold, in particular, is recognized for its ability to confer conformational rigidity, a desirable trait in drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 2229286-84-2 involves challenging transformations, including the construction of the strained cyclopropane ring adjacent to a quaternary carbon center. Recent advances in catalysis have made such syntheses more accessible, fueling broader exploration of this chemical space. The compound's hydroxyphenyl group also offers opportunities for further functionalization, making it a versatile intermediate in multi-step syntheses.

Environmental and sustainability considerations are increasingly important in chemical research. The fluoro substituent in 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid raises questions about biodegradability that are being addressed through modern green chemistry approaches. Researchers are developing more efficient methods to introduce fluorine atoms while minimizing waste and energy consumption, reflecting the pharmaceutical industry's commitment to sustainable practices.

Analytical characterization of CAS No. 2229286-84-2 presents interesting challenges due to its multiple stereocenters and functional groups. Advanced techniques like chiral HPLC, NMR spectroscopy, and mass spectrometry are essential for confirming its structure and purity. These analytical methods are crucial for quality control in research applications, particularly when the compound is used as a reference standard or building block in drug development programs.

The potential therapeutic applications of 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid are being explored in several areas. Its structural features suggest possible activity against targets involved in oxidative stress and cellular signaling pathways. While specific clinical applications remain to be fully elucidated, the compound's unique architecture makes it a valuable tool for probing biological systems and developing structure-activity relationships in medicinal chemistry campaigns.

In the agrochemical sector, derivatives of 2,2-dimethylcyclopropane carboxylic acids have shown promise as plant growth regulators or pest control agents. The fluoro-hydroxyphenyl variant represented by CAS No. 2229286-84-2 may offer improved properties in these applications, though extensive testing would be required to evaluate its efficacy and environmental safety profile.

From a commercial perspective, the availability of 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is currently limited to research quantities, reflecting its status as a specialized building block rather than a bulk commodity. However, as interest in fluorinated cyclopropanes grows, scaling up production methods for this and related compounds may become economically viable for suppliers serving the pharmaceutical and chemical research communities.

The intellectual property landscape surrounding CAS No. 2229286-84-2 and its analogs is evolving, with patents emerging that cover various synthetic methods and potential applications. This legal dimension adds complexity but also demonstrates the compound's perceived value in industrial research settings, where protecting novel chemical entities is crucial for commercial development.

Looking ahead, 3-(3-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents an interesting case study in the intersection of synthetic chemistry and drug discovery. Its investigation contributes to our understanding of how fluorination and constrained ring systems can be leveraged to create biologically active molecules with desirable properties. As research continues, this compound may serve as a springboard for the development of new therapeutic agents or functional materials with enhanced performance characteristics.